Cas no 83972-62-7 (1-[({4-[(oxoammonio)methylidene]pyridin-1(4H)-yl}methoxy)methyl]-3-(phenylcarbonyl)pyridinium)

• Product Name: 1-[({4-[(oxoammonio)methylidene]pyridin-1(4H)-yl}methoxy)methyl]-3-(phenylcarbonyl)pyridinium
• CAS No: 83972-62-7
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 1818746
• PubChem ID: 135926960
• Update Time: 2025-04-21

1-[({4-[(oxoammonio)methylidene]pyridin-1(4H)-yl}methoxy)methyl]-3-(phenylcarbonyl)pyridinium Chemical and Physical Properties

Names and Identifiers

• 1-[({4-[(oxoammonio)methylidene]pyridin-1(4H)-yl}methoxy)methyl]-3-(phenylcarbonyl)pyridinium
• [1-[(3-benzoylpyridin-1-ium-1-yl)methoxymethyl]pyridin-4-ylidene]methyl-oxoazanium
• Pyridinium, 3'-benzoyl-4-formyl-1,1'-(oxydimethylene)di-, diiodide, 2-oxime, monohydrate
• BDB-36
• 3'-Benzoyl-4-formyl-1,1'-(oxydimethylene)dipyridinium diiodide 2-oxime dihydrate
• 83972-62-7

• Inchi： 1S/C20H18N3O3/c24-20(18-5-2-1-3-6-18)19-7-4-10-23(14-19)16-26-15-22-11-8-17(9-12-22)13-21-25/h1-14H,15-16H2/q+1/p+1
• InChI Key： KWJDPAQSRBANFV-UHFFFAOYSA-O
• SMILES： O(C[N+]1C=CC(/C=N/O)=CC=1)C[N+]1C=CC=C(C(C2C=CC=CC=2)=O)C=1

Computed Properties

• Exact Mass: 349.14264148g/mol
• Monoisotopic Mass: 349.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.6Ų